4-[(4-Chloro-3,5-dimethylphenoxy)methyl]benzoic acid

• IUPAC Name: 4-[(4-chloro-3,5-dimethylphenoxy)methyl]benzoic acid
• InChI: InChI=1S/C16H15ClO3/c1-10-7-14(8-11(2)15(10)17)20-9-12-3-5-13(6-4-12)16(18)19/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key: FUVODWDQICYHJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H15ClO3
• DSSTOX Substance ID: DTXSID801218959
• Molecular Weight: 290.74 g/mol
• CAS No.: 832739-35-2

Description

Molecular Structure Analysis

The InChI code for “4-[(4-Chloro-3,5-dimethylphenoxy)methyl]benzoic acid” is 1S/C14H20ClNO.ClH/c1-10-7-13 (8-11 (2)14 (10)15)17-9-12-3-5-16-6-4-12;/h7-8,12,16H,3-6,9H2,1-2H3;1H. This indicates the molecular structure of the compound.

Scientific Research Applications

Mechanism of β-O-4 Bond Cleavage in Lignin Model Compounds

A study by Yokoyama (2015) revisited the mechanism of β-O-4 bond cleavage during the acidolysis of lignin model compounds. The research focused on the differences in reaction mechanisms between C6-C2 and C6-C3 type model compounds, highlighting the significant role of the γ-hydroxymethyl group. This study suggests potential applications in understanding lignin breakdown and its conversion to valuable biochemicals (T. Yokoyama, 2015).

Antituberculosis Activity of Organotin(IV) Complexes

Iqbal, Ali, and Shahzadi (2015) reviewed the antituberculosis activity of organotin complexes, including those with carboxylic acids as ligands. Their findings indicate that triorganotin(IV) complexes exhibit superior antituberculosis activity compared to diorganotin(IV) complexes. This review underscores the potential of organotin complexes in developing new antituberculosis agents (Humaira Iqbal et al., 2015).

Regulation of Gut Functions by Benzoic Acid

Mao, Yang, Chen, Yu, and He (2019) demonstrated that benzoic acid, a common preservative, could improve gut functions by regulating enzyme activity, redox status, immunity, and microbiota. Their research provides insights into the potential benefits of benzoic acid beyond its preservative properties, suggesting applications in improving gut health and growth in animals (X. Mao et al., 2019).

Sorption of Phenoxy Herbicides to Soil and Minerals

Werner, Garratt, and Pigott (2012) reviewed the sorption experiments of 2,4-D and other phenoxy herbicides, providing insights into the mechanisms of herbicide-soil interaction. Understanding these interactions can inform the development of more environmentally friendly herbicides and strategies for mitigating soil contamination (D. Werner et al., 2012).

Wastewater Treatment in the Pesticide Industry

Goodwin, Carra, Campo, and Soares (2018) discussed treatment options for reclaiming wastewater produced by the pesticide industry. Their review highlights the effectiveness of biological processes and granular activated carbon in removing toxic pollutants, including phenoxy acids, from wastewater, pointing towards sustainable waste management practices (L. Goodwin et al., 2018).

Safety and Hazards

The safety information for “4-[(4-Chloro-3,5-dimethylphenoxy)methyl]benzoic acid” indicates that it is an irritant. More detailed safety and hazard information is not available.